Cas no 2375918-49-1 (rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo3.2.1octane-8-carboxylate)

• Product Name: rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 2375918-49-1
• MF: C₁₂H₂₁FN₂O₂
• MW: 244.305746793747
• CID: 5668004
• PubChem ID: 146323860
• Update Time: 2025-10-21

rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2375918-49-1
• RAC-TERT-BUTYL (1R,2S,3R,5S)-3-AMINO-2-FLUORO-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• SCHEMBL21653699
• EN300-26976670
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-amino-2-fluoro-, 1,1-dimethylethyl ester, (1R,2S,3R,5S)-rel-
• rel-tert-Butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate
• rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo3.2.1octane-8-carboxylate

• Inchi： 1S/C12H21FN2O2/c1-12(2,3)17-11(16)15-7-4-5-9(15)10(13)8(14)6-7/h7-10H,4-6,14H2,1-3H3/t7-,8+,9+,10-/m1/s1
• InChI Key： WAGXKXDDIIXGOM-XFWSIPNHSA-N
• SMILES： F[C@@H]1[C@H](C[C@H]2CC[C@@H]1N2C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 244.15870608g/mol
• Monoisotopic Mass: 244.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 321.1±42.0 °C(Predicted)
• pka: 8.87±0.40(Predicted)

Additional information on rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo3.2.1octane-8-carboxylate

Comprehensive Analysis of rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2375918-49-1)

The compound rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2375918-49-1) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its 8-azabicyclo[3.2.1]octane core is a privileged scaffold in drug discovery, often associated with bioactive molecules targeting neurological and metabolic disorders. The presence of both fluoro and amino functional groups enhances its potential as a versatile intermediate for further derivatization.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds due to their improved metabolic stability and bioavailability. The tert-butyl carboxylate moiety in this molecule further adds to its synthetic utility, enabling selective deprotection for downstream applications. Researchers are particularly interested in its stereochemistry, as the (1R,2S,3R,5S) configuration may influence binding affinity to biological targets, a hot topic in enantioselective synthesis discussions.

In the context of AI-driven drug discovery, compounds like 2375918-49-1 are frequently analyzed for their 3D molecular properties using computational tools. Quantum mechanics calculations and molecular docking studies often focus on such azabicyclic frameworks to predict their interactions with enzymes or receptors. This aligns with the industry's shift toward rational drug design, where users frequently search for "fluorine effects in drug molecules" or "bicyclic amine synthesis."

The synthetic route to rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate typically involves multi-step sequences, including asymmetric hydrogenation and ring-closing reactions. These methods are widely discussed in organic chemistry forums, with particular emphasis on green chemistry adaptations to reduce solvent waste—a key concern for environmentally conscious researchers. The compound's chiral purity is another critical parameter, often optimized via chromatography or crystallization.

From a commercial perspective, suppliers of CAS 2375918-49-1 highlight its use in high-value pharmaceutical intermediates. Market analyses reveal increasing queries for "custom synthesis of fluorinated azabicycles" and "GMP-grade amino bicyclic compounds," reflecting its relevance in contract manufacturing. Stability studies under various pH conditions are also a frequent research focus, addressing the formulation challenges of such complex structures.

In summary, rac-tert-butyl (1R,2S,3R,5S)-3-amino-2-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylate represents a compelling case study at the intersection of structural complexity and therapeutic potential. Its investigation continues to inspire innovations in catalysis, stereocontrol, and bioisostere design, making it a recurring subject in peer-reviewed journals and patent literature.